Cas no 321-14-2 (5-Chloro-2-hydroxybenzoic acid)

5-Chloro-2-hydroxybenzoic acid structure
321-14-2 structure
Product Name:5-Chloro-2-hydroxybenzoic acid
CAS No:321-14-2
MF:C7H5ClO3
MW:172.565801382065
MDL:MFCD00002457
CID:36833
PubChem ID:9447
Update Time:2025-04-18

5-Chloro-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-hydroxybenzoic acid
    • 2-Hydroxy-5-Chloro Benzoic Acid
    • 5-Chlorosalicylic acid
    • 5 CSA
    • 5-chloro-2-hydroxy-benzoic acid
    • 5-Chlorosalicyclic acid
    • 5-chloro-salicylic acid
    • Benzoic acid,5-chloro-2-hydroxy
    • Salicylic acid,5-chloro
    • tert-butyl carbazate
    • CSA
    • MDL： MFCD00002457
    • Inchi： 1S/C7H5ClO3/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,9H,(H,10,11)
    • InChI Key： NKBASRXWGAGQDP-UHFFFAOYSA-N
    • SMILES： OC(C1C(O)=CC=C(Cl)C=1)=O
    • BRN： 2046665

Computed Properties

  • Exact Mass: 171.99300
  • Monoisotopic Mass: 171.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 57.5A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3766 (rough estimate)
  • Melting Point: 172.0 to 178.0 deg-C
  • Boiling Point: 244.67°C (rough estimate)
  • Flash Point: 147.6°C
  • Refractive Index: 1.4580 (estimate)
  • PH: 2.5 (H2O, 20℃)(aqueous suspension)
  • Solubility: 1g/l
  • Water Partition Coefficient: 1 g/L (20 ºC)
  • PSA: 57.53000
  • LogP: 1.74380
  • Solubility: Not available

5-Chloro-2-hydroxybenzoic acid Security Information

  • Symbol: GHS06
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H301,H315,H319
  • Warning Statement： P301+P310,P305+P351+P338
  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-36/38
  • Safety Instruction： S26-S36-S37/39
  • RTECS：VO2080000
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III
  • TSCA：Yes
  • Storage Condition：Store at room temperature
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R22; R36/37/38
  • Packing Group：III
  • Hazard Level：6.1

5-Chloro-2-hydroxybenzoic acid Customs Data

  • HS CODE：29182990
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

5-Chloro-2-hydroxybenzoic acid Pricemore >>

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Alichem
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5-Chloro-2-hydroxybenzoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:321-14-2)5-Chloro-2-hydroxybenzoic acid
Order Number:sfd19048
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:321-14-2)5-chlorosalicylic acid
Order Number:LE4924;LE2463339
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com

5-Chloro-2-hydroxybenzoic acid Related Literature

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321-14-2 (5-Chloro-2-hydroxybenzoic acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:321-14-2)5-Chloro-2-hydroxybenzoic acid
sfd19048
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:321-14-2)5-chlorosalicylic acid
LE4924;LE2463339
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email